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Compound of Interest

Compound Name: Columbianetin
CAS No.: 1147-29-1
Cat. No.: B075808
Get Quote
. J

Chemical Profile & Hazard Identification

Columbianetin (CAS No. 3804-70-4) is a natural coumarin derivative found in Angelica
species.[1] While valuable for its anti-inflammatory and anti-platelet activities, it presents
specific handling challenges due to its biological activity and potential toxicity.

Critical Hazard Mechanism: As a furocoumarin derivative, Columbianetin possesses a planar
ring structure capable of intercalating with DNA. Although less phototoxic than its unsaturated
analogs (psoralens), it is classified as Acute Toxic (Oral) Category 4. Ingestion or mucosal
absorption can lead to systemic toxicity.

Physicochemical Data Summary
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Property

Specification

Operational Implication

CAS Number

3804-70-4

Unique identifier for waste

manifesting

Molecular Formula

C14H1404

Organic composition suitable

for incineration

Physical State

Solid (Crystalline powder)

High risk of dust generation;

requires HEPA filtration

Solubility

Soluble in DMSO, Methanol

Liquid waste will likely be

solvent-based

Hazard Code

H302 (Harmful if swallowed)

Zero-tolerance for

oral/mucosal exposure

Storage Class

11 (Combustible Solids)

Segregate from oxidizers;
store at 2-8°C

Strategic Safety Framework

Effective safety relies on engineering controls first, followed by PPE. The primary risk during

disposal is the generation of airborne particulates from the solid compound.

Engineering Controls[3]

o Primary Containment: All weighing and transfer operations must occur within a Class Il

Biological Safety Cabinet (BSC) or a certified chemical fume hood to prevent inhalation of

micro-particulates.

 Static Control: Use anti-static weighing boats. Furocoumarins are often electrostatic; static

discharge can disperse the powder unexpectedly.

Personal Protective Equipment (PPE) Matrix

o Respiratory: N95 or P100 respirator if working outside a hood (not recommended).

o Dermal: Double-gloving with Nitrile (0.11 mm minimum). Latex is permeable to many organic

solvents used to dissolve Columbianetin.
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e Ocular: Chemical splash goggles. Standard safety glasses offer insufficient protection
against airborne dust ingress.

Step-by-Step Disposal Procedures

The disposal strategy prioritizes the complete destruction of the furan ring system via high-
temperature incineration.

Workflow A: Solid Waste (Pure Substance)

Applicable to: Expired stocks, spilled powder, or residual solids.

Containment: Do not sweep dry powder. Dampen with a compatible solvent (e.g., ethanol) to
suppress dust, then collect.

o Packaging: Transfer waste into a wide-mouth High-Density Polyethylene (HDPE) jar.

o Labeling: Label as "Hazardous Waste - Toxic Solid, Organic, N.O.S. (Columbianetin)".[1][2]
[31[4]

o Disposal Path: Stream to a licensed chemical incinerator equipped with an afterburner and
scrubber.

Workflow B: Liquid Waste (Mother Liquors/Solutions)

Applicable to: HPLC effluents, cell culture media, or dissolved stocks.

e Segregation: Segregate based on the solvent carrier.
o Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform.
o Non-Halogenated: If dissolved in Methanol, DMSO, or Ethanol.

e Quenching (Biological): If Columbianetin is present in cell culture media, treat the media as
Chemical Waste, not just biohazard. Autoclaving does not degrade the chemical structure
effectively; incineration is required.

o Container: Use amber glass bottles to prevent photodegradation before disposal, although
degradation products are also treated as hazardous.
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Workflow C: Contaminated Debris

Applicable to: Weighing boats, pipette tips, gloves.

e Collection: Place all solid debris into a dedicated "Solid Chemical Waste" drum lined with a
6-mil polyethylene bag.

e Sharps: Contaminated needles or glass slides must go into a rigid red sharps container
labeled "Chemical Contaminated Sharps".

Visualized Disposal Decision Logic

The following diagram illustrates the decision matrix for segregating Columbianetin waste
streams to ensure regulatory compliance and safety.
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Waste Generation:
Columbianetin

Determine Physical State

Solid Waste Liquid Waste Contaminated Debris
(Powder/Crystals) (Solutions) (Gloves/Tips)

Check Solvent Type

Pack in HDPE Jar
Label: Toxic Solid Organic

Double Bag (6-mil)

Contains CI/Br/F \ No Halogens or Sharps Container

Halogenated Waste Non-Halogenated Waste
(DCM/Chloroform) (MeOH/DMSO/Ethanol)

FINAL DISPOSAL.:

High-Temp Incineration
(Licensed Facility)

Click to download full resolution via product page

Caption: Operational workflow for segregating and routing Columbianetin waste streams to
the appropriate incineration path.

Emergency Response Protocols
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In the event of an accidental release, immediate containment is necessary to prevent
environmental contamination and personnel exposure.

Scenario Response Protocol

1. Evacuate area of non-essential personnel.2.
Don PPE (Nitrile gloves, N95, Goggles).3.

Dry Powder Spill Cover spill with a paper towel dampened with
Ethanol (prevents dust).4. Wipe up and place in

hazardous waste bag.

1. Absorb with inert material (Vermiculite or
Universal Spill Pads).2. Do NOT use

Liquid Spill combustible materials like sawdust if the solvent
is an oxidizer.3. Clean surface with soap and

water; collect rinsate as hazardous waste.

1. Immediately wash with soap and copious
) water for 15 minutes.2. Remove contaminated
Skin Contact ] ) o
clothing.3.[5][2] Seek medical attention if

irritation persists (Reference SDS).

Regulatory Compliance (US Focus)

While Columbianetin is not explicitly listed on the EPA "P" or "U" lists (unlike its parent
structure Coumarin, U058), it must be managed as Hazardous Waste due to its toxicity profile.

o RCRA Classification: If not listed, apply the Toxicity Characteristic rule. Due to the H302
classification, the "Generator Knowledge" clause mandates treating it as toxic waste.

e Sewer Ban: Under no circumstances should Columbianetin be discharged into the
municipal sewer system (Clean Water Act compliance).

o Manifesting: Use the proper shipping name UN2811, Toxic solid, organic, n.o.s.[6]
(Columbianetin) for transport to the disposal facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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